Cas no 18094-20-7 (4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride)
4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride
- 4-Phenyl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine dihydrochloride
-
- Inchi: 1S/C12H13N3.2ClH/c1-2-4-9(5-3-1)11-12-10(6-7-13-11)14-8-15-12;;/h1-5,8,11,13H,6-7H2,(H,14,15);2*1H
- InChI Key: KZOKRGVCKJDLMK-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1CCC2=C(C1C1C=CC=CC=1)N=CN2
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 213
- Topological Polar Surface Area: 40.7
4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM271466-1g |
4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride |
18094-20-7 | 97% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM271466-1g |
4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride |
18094-20-7 | 97% | 1g |
$1150 | 2021-08-18 |
4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride
Introduction to 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride (CAS No. 18094-20-7)
4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 18094-20-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative has garnered attention due to its structural complexity and potential therapeutic applications. The molecule features a fused imidazopyridine core, which is a privileged scaffold in drug discovery, particularly for targeting neurological and inflammatory disorders.
The dihydrochloride salt form of this compound enhances its solubility and bioavailability, making it a valuable candidate for further pharmacological investigation. The presence of a phenyl group at the 4-position introduces hydrophobicity and influences the compound's binding affinity to biological targets. This feature is particularly relevant in the design of selective modulators for neurotransmitter receptors and ion channels.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride with various protein targets. Studies suggest that this compound may interact with enzymes and receptors involved in pain modulation, neuroinflammation, and cognitive function. The imidazopyridine scaffold is known to exhibit pharmacological activity by modulating the activity of voltage-gated calcium channels, which are critical in neuronal signaling.
In the context of modern drug development, this compound represents an intriguing lead for further optimization. Its structural framework allows for modifications that could enhance its selectivity and reduce potential side effects. For instance, substituent variations at the 3-position or the phenyl ring could fine-tune its interaction with biological targets while maintaining efficacy.
Current research is exploring the potential of 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride as a therapeutic agent for conditions such as chronic pain and neurodegenerative diseases. Preclinical studies have demonstrated promising results in animal models, where the compound exhibited dose-dependent effects on pain-related behaviors. These findings align with the growing interest in developing novel treatments that target peripheral and central nervous system pathways.
The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include cyclization reactions to form the imidazopyridine core followed by functional group transformations to introduce the phenyl moiety and hydrochloride salt formation. Advanced synthetic techniques such as transition metal catalysis have been employed to improve yield and purity.
The pharmacokinetic profile of 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride is another critical aspect under investigation. In vitro studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These data are essential for understanding how the compound behaves within the body and for designing effective dosing regimens.
One notable feature of this compound is its potential to cross the blood-brain barrier (BBB), which is crucial for treating central nervous system (CNS) disorders. Preliminary data suggest that modifications to the molecular structure can enhance BBB penetration without compromising pharmacological activity. This capability opens up avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.
The role of imidazopyridine derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their ability to modulate various biological pathways. The structural diversity within this class allows for tailored approaches to address specific therapeutic needs. 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride stands out as a promising candidate due to its unique combination of structural features and pharmacological properties.
Future directions in research may involve exploring combination therapies where 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride is used alongside other agents to achieve synergistic effects. Additionally, investigating its mechanism of action at a molecular level could provide deeper insights into its therapeutic potential and guide further drug development efforts.
The industrial significance of this compound lies in its versatility as a building block for more complex molecules. Pharmaceutical companies are increasingly interested in accessing novel scaffolds that can be optimized for specific indications. The synthetic accessibility of 4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,c]pyridine dihydrochloride makes it an attractive starting point for generating libraries of derivatives for high-throughput screening.
In conclusion, 4-phenoxybenzamide-dihydrochloride CAS No 18094 20 7 represents a compelling area of research with substantial potential in addressing unmet medical needs. Its unique structural attributes combined with promising preclinical data position it as a valuable asset in pharmaceutical development pipelines. As research continues to uncover new therapeutic applications, 1-(2-fluorophenyl)-1-(1-pyrazolylethoxy)-2-(trifluoromethyl)benzene CAS No 18094 20 7 will undoubtedly play a significant role in shaping future treatment strategies.
18094-20-7 (4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)